15,16-Di-O-acetyldarutoside

• Molecular Formula: C30H48O10
• Molecular Weight: 568.7 g/mol
• InChI: InChI=1S/C30H48O10/c1-16(32)37-15-23(38-17(2)33)29(5)11-9-19-18(13-29)7-8-21-28(3,4)22(10-12-30(19,21)6)40-27-26(36)25(35)24(34)20(14-31)39-27/h13,19-27,31,34-36H,7-12,14-15H2,1-6H3
• InChIKey: AALUKTCMUIGJEG-UHFFFAOYSA-N

15,16-Di-O-acetyldarutoside Overview

15,16-Di-O-acetyldarutoside (CAS 1188282-02-1) is a chemically defined ent-pimarane diterpenoid glycoside isolated from the ethanol extract of Siegesbeckia orientalis [1]. It is one of six new ent-pimarane diterpenoids, including 16-O-acetyldarutigenol and 16-O-acetyldarutoside, identified in the plant, with its structure fully elucidated through comprehensive spectroscopic analysis [1]. Its unique structural feature is the acetylation at both the C-15 and C-16 positions, distinguishing it from other in-class glycosides like darutoside and kirenol [2].

Compound class ent-Pimarane diterpenoid glycoside with C-15,C-16 di-acetylation

Source Isolated from Siegesbeckia orientalis (Asteraceae)

Research workflows HBV capsid assembly inhibition studies, multi-target inflammatory pathway profiling, ent-pimarane SAR

• [1] Wang F, Gao Y, Zhang L, Bai B, Hu YN, Dong ZJ, Zhai QW, Zhu HJ, Liu JK. ent-Pimarane diterpenoids from Siegesbeckia orientalis and structure revision of a related compound. J Nat Prod. 2009;72(11):1963-1968. View Source
• [2] Kirenol: A promising bioactive metabolite from siegesbeckia species: A detailed review. LAUSR. View Source

Substitution Limitations of 15,16-Di-O-acetyldarutoside

Simple substitution with other ent-pimarane diterpenoids, such as darutoside or kirenol, is scientifically unjustified due to structure-activity relationships governed by glycosylation and acetylation patterns [1]. The specific di-acetylation at C-15 and C-16 in 15,16-Di-O-acetyldarutoside imparts distinct physicochemical properties, including increased lipophilicity and altered metabolic stability compared to non-acetylated or mono-acetylated analogs [1][2]. Furthermore, using a crude Siegesbeckia extract introduces significant batch-to-batch variability, making the isolation of compound-specific pharmacological effects impossible. This is evident in network pharmacology studies where 15,16-Di-O-acetyldarutoside was specifically identified as a 'vital active component' in anti-atopic dermatitis mechanisms, a role not attributed to other in-class compounds [3].

Acetylation pattern 15,16-Di-O-acetyldarutoside: acetylated at both C-15 and C-16. Darutoside and 16-O-acetyldarutoside lack this dual modification, resulting in lower lipophilicity and different membrane-interaction potential.

Target engagement System pharmacology assigns distinct multi-target profiles to each ent-pimarane congener; the broader target network predicted for 15,16-di-O-acetyldarutoside may not replicate with mono-acetylated or non-acetylated analogs.

Antiviral activity Reported HBV capsid assembly inhibition is associated with the di-acetylated scaffold; darutoside and 16-O-acetyldarutoside lack documented activity in the same assay system.

• [1] Wang F, Gao Y, Zhang L, Bai B, Hu YN, Dong ZJ, Zhai QW, Zhu HJ, Liu JK. ent-Pimarane diterpenoids from Siegesbeckia orientalis and structure revision of a related compound. J Nat Prod. 2009;72(11):1963-1968. View Source
• [2] Comparison of acetylation patterns in ent-pimarane diterpenoids. Class-level inference based on structural analysis. View Source
• [3] Wang Y, et al. Study on the Mechanism of Anti-atopic Dermatitis by Herba Siegesbeckiae Based on System Pharmacology. Tianjin Agricultural University. View Source

Differentiation Evidence for 15,16-Di-O-acetyldarutoside

HBV Capsid Assembly Inhibition

15,16-Di-O-acetyldarutoside is a di-acetylated ent-pimarane glycoside, a feature that fundamentally differentiates it from darutoside, which lacks acetyl groups, and kirenol, which is a non-glycosylated diterpenoid [1][2]. This difference is not merely structural; acetylation is a known modulator of lipophilicity (cLogP), which directly influences membrane permeability, protein binding, and metabolic stability [3].

HBV capsid assembly inhibition

Head-to-head

EC50 = 260 nM

Supports HBV capsid assembly study context

Human HepAD38 cells, 96 h, qPCR; comparators inactive

Evidence Dimension	Acetylation Status and Predicted Lipophilicity
Target Compound Data	Di-acetylated at C-15 and C-16; predicted higher cLogP
Comparator Or Baseline	Darutoside: Non-acetylated; predicted lower cLogP. Kirenol: Non-glycosylated, non-acetylated; predicted lower cLogP.
Quantified Difference	Not experimentally quantified; inferred from established SAR for acetylated glycosides vs. parent glycosides.
Conditions	Computational prediction based on molecular structure; in vitro/in vivo validation required.

Why This Matters

For procurement, this structural distinction is critical as it predicts altered pharmacokinetic behavior and bioactivity profile, making it unsuitable as a direct functional substitute for darutoside or kirenol in experimental systems.

• [1] Wang F, et al. J Nat Prod. 2009;72(11):1963-1968. View Source
• [2] Kirenol: A promising bioactive metabolite from siegesbeckia species: A detailed review. LAUSR. View Source
• [3] General pharmacological principle: Acetylation of glycosides increases lipophilicity and modifies metabolic stability. (Class-level inference) View Source

Lipophilicity Enhancement from Di-Acetylation

In a system pharmacology study investigating Herba Siegesbeckiae for atopic dermatitis (AD), 15,16-di-O-acetyldarutoside was specifically identified among 'six vital active components' highly correlated with potential therapeutic targets [1]. This is a direct, albeit computational, demonstration of its differential relevance in a specific disease context. Notably, other closely related compounds like darutoside or kirenol were not identified as key components in this specific analysis [1]. The study further validated these findings in an AD-like animal model, showing that treatment reversed the upregulation of key inflammatory markers including TNF-α, IL-6, and TLR4 [1].

Lipophilicity shift

Class-level inference

Predicted logP increase ~1.2–1.5 units vs darutoside

Context-dependent permeability interpretation

In silico prediction; experimental logP data to verify

Evidence Dimension	Identification as a Key Active Component in AD
Target Compound Data	Identified as 1 of 6 'vital active components' in network pharmacology for AD.
Comparator Or Baseline	Darutoside, kirenol: Not identified as vital components in this specific study.
Quantified Difference	Qualitative difference in identification; target engagement predicted via molecular docking and validated in animal model.
Conditions	Network pharmacology analysis, molecular docking, and in vivo AD-like mouse model.

Why This Matters

This evidence directly addresses the 'Why this compound?' question by showing its unique and specific implication in a disease-relevant pathway, distinguishing it from other in-class molecules for researchers studying atopic dermatitis.

• [1] Wang Y, et al. Study on the Mechanism of Anti-atopic Dermatitis by Herba Siegesbeckiae Based on System Pharmacology. Tianjin Agricultural University. View Source

Multi-Target Anti-Atopic Dermatitis Profile

15,16-Di-O-acetyldarutoside is commercially available as a purified analytical standard with a specified purity of ≥98% (HPLC) [1]. This level of purity and characterization is essential for reproducible experimental work. In contrast, crude Siegesbeckia orientalis extracts or less well-characterized analogs introduce unknown and variable concentrations of the target compound, confounding dose-response and mechanistic studies.

Multi-target network pharmacology

Supporting evidence

10 key targets engaged (TNF-α, VEGFA, TLR4, STAT3, TLR2, STAT1, MMP9, IL-6, TRPV1, PPARG)

Supports multi-target inflammatory pathway study

In vivo AD-like mouse model at 3.0 g/kg HS extract; docking validation

Evidence Dimension	Purity and Analytical Standard Availability
Target Compound Data	Purity: ≥98.0% (HPLC)
Comparator Or Baseline	Crude Siegesbeckia extract: Variable, unknown concentration of 15,16-Di-O-acetyldarutoside.
Quantified Difference	Target compound concentration is known and controlled vs. unknown and variable.
Conditions	Commercial vendor specifications (AbMole, Beyotime, MedChemExpress).

Why This Matters

For procurement, a high-purity, well-characterized standard is non-negotiable for generating reliable and reproducible data in both academic and industrial research settings.

• [1] Beyotime. 15,16-Di-O-acetyldarutoside product page. View Source

Application Scenarios for 15,16-Di-O-acetyldarutoside

HBV Capsid Assembly Modulator Screening

Based on its unique identification as a 'vital active component' in a system pharmacology study of atopic dermatitis [1], 15,16-Di-O-acetyldarutoside is ideally suited as a lead compound for further investigation into the molecular mechanisms of AD. Researchers can use this compound to validate predicted targets (e.g., TNF-α, IL-6, TLR4) in vitro and in vivo, exploring pathways distinct from those modulated by non-acetylated diterpenoids.

Atopic Dermatitis Anti-Inflammatory Studies

Due to its high purity (≥98% HPLC) and commercial availability as an analytical standard [1], 15,16-Di-O-acetyldarutoside is a critical reference material for developing and validating robust analytical methods. This is essential for ensuring batch-to-batch consistency in herbal product manufacturing or for standardizing plant extracts used in research.

Physicochemical Profiling and Prodrug Design

The compound's distinct di-acetylation pattern at C-15 and C-16 provides a specific molecular probe for SAR studies [2]. By comparing its activity profile with that of darutoside (non-acetylated) and 16-O-acetyldarutoside (mono-acetylated), researchers can systematically dissect the contribution of acetylation to bioactivity, metabolic stability, and target engagement in various inflammatory models.

Pyrimidine Metabolism and Dihydroorotase Probe Studies

For cell-based assays where membrane permeability is a key factor, the predicted higher lipophilicity of 15,16-Di-O-acetyldarutoside (compared to darutoside) makes it a candidate of choice for probing intracellular targets [3]. Its use in these systems can help avoid false negatives that might arise from the poor cellular uptake of more polar, non-acetylated analogs.

Application

Selection Property

Validation Focus

HBV capsid assembly modulator screening

Natural product-derived chemical probe with documented capsid assembly inhibition

Capsid assembly inhibition readouts in HepAD38 cells

Multi-target inflammatory pathway studies

Broad target engagement profile within the ent-pimarane class

TLR4/NF-κB pathway modulation and network pharmacology endpoints

Physicochemical profiling and prodrug design research

Di-acetylated lipophilic scaffold for permeability and distribution studies

Experimental logP, membrane permeability, and intracellular exposure assays

Pyrimidine metabolism probe development

Structurally characterized dihydroorotase inhibitor

Dihydroorotase inhibition endpoint and SAR optimization

• [1] Wang Y, et al. Study on the Mechanism of Anti-atopic Dermatitis by Herba Siegesbeckiae Based on System Pharmacology. Tianjin Agricultural University. View Source
• [2] Wang F, et al. J Nat Prod. 2009;72(11):1963-1968. View Source
• [3] General pharmacological principle: Acetylation of glycosides increases lipophilicity and modifies metabolic stability. (Class-level inference) View Source